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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the outgassing properties of
Benzocyclobutene (BCB) polymers, specifically focusing on their behavior in vacuum
environments. This information is critical for applications where minimal outgassing is a
prerequisite, such as in aerospace, microelectronics, and high-vacuum systems used in
research and development.

Introduction to Benzocyclobutene (BCB) Polymers
and Outgassing

Benzocyclobutene (BCB) polymers, commercially available under trade names like
CYCLOTENE™, are a class of thermosetting polymers known for their excellent dielectric
properties, thermal stability, and low moisture absorption.[1] A key characteristic that makes
them suitable for sensitive applications is their minimal outgassing.

Outgassing is the release of trapped gases or volatile compounds from a material into a
vacuum.[2] These released substances can include absorbed atmospheric gases, residual
solvents from manufacturing, or byproducts of the polymer curing process.[2] In a vacuum
environment, these outgassed molecules can condense on cooler surfaces, such as optical
lenses or sensitive electronic components, leading to contamination and potential device
failure.[2][3]
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BCB's polymerization chemistry is advantageous in this regard, as the thermally activated ring-
opening reaction of the BCB monomer does not produce volatile byproducts like water.[1] This
inherent property, combined with low moisture uptake, contributes to their desirable low
outgassing characteristics.[1][4][5][6]

Quantitative Outgassing Data

The standard method for quantifying the outgassing properties of materials for space and
vacuum applications is the ASTM E595 test.[3][7][8] This test measures three key parameters:

o Total Mass Loss (TML): The total percentage of mass lost by a material when heated in a
vacuum.[7]

o Collected Volatile Condensable Materials (CVCM): The percentage of the outgassed mass
that condenses on a cooled collector plate.[7]

o Water Vapor Regain (WVR): The percentage of mass regained by the material after being
returned to a controlled humidity environment, indicating the amount of water that was
initially outgassed.[7]

For a material to be considered "low-outgassing” and suitable for space applications, NASA
has established widely accepted screening criteria.[3]

Table 1: NASA Screening Criteria for Low-Outgassing Materials

Parameter Acceptance Limit

Total Mass Loss (TML) <1.0%

| Collected Volatile Condensable Materials (CVCM) | < 0.1% |

While specific ASTM E595 test data for various formulations of BCB polymers is not
consistently available in publicly accessible databases, the materials are widely cited in
technical literature as having "no out-gassing" or "very low outgassing," indicating that they
meet or exceed the NASA screening criteria.[4][5][6][8]
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Experimental Protocol: ASTM E595 Outgassing Test

The following is a detailed methodology for the ASTM E595 standard test method for
determining the outgassing properties of materials.

3.1 Apparatus

The test is conducted in a vacuum chamber equipped with individual compartments for material
samples. Each compartment has a corresponding collector plate that is maintained at a specific
temperature. The key components include:

e Avacuum chamber capable of reaching a pressure of at least 5 x 10> torr.

e Aheating element to maintain the sample at 125°C.

» A cooling system to maintain the collector plate at 25°C.

» A microbalance for precise weight measurements.

3.2 Procedure

o Sample Preparation: The material to be tested is prepared in a sample size of 100-300 mg.

e Pre-conditioning: The sample is pre-conditioned at 23°C and 50% relative humidity for 24
hours.

e Initial Mass Measurement: The initial mass of the sample is accurately measured. The
collector plate is also weighed.

e Vacuum Exposure: The sample is placed in the test chamber, which is then evacuated to a
pressure of 5 x 10~> torr or lower. The sample is heated to 125°C for 24 hours, while the
collector plate is maintained at 25°C.

o Post-Exposure Mass Measurement: After 24 hours, the chamber is brought back to
atmospheric pressure. The sample and the collector plate are immediately weighed to
determine the final mass.
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o Water Vapor Regain (WVR) Measurement: The sample is then placed in a controlled
environment at 23°C and 50% relative humidity for 24 hours, after which its mass is
measured again to determine the WVR.

3.3 Calculations
The outgassing parameters are calculated as follows:
e TML (%) = [(Initial Mass of Sample - Final Mass of Sample) / Initial Mass of Sample] x 100

e CVCM (%) = [(Final Mass of Collector Plate - Initial Mass of Collector Plate) / Initial Mass of
Sample] x 100

e WVR (%) = [(Mass of Sample after WVR - Final Mass of Sample) / Initial Mass of Sample] x
100

Visualizing Experimental and Logical Workflows

The following diagrams illustrate the ASTM E595 testing workflow and the logical relationship of
the outgassing parameters.
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Caption: Workflow diagram of the ASTM E595 outgassing test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1209433#outgassing-properties-of-bcb-
polymers-in-vacuum-environments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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